1,2-Ethanediamine, polymer with 1,2-dichloroethane
Overview
Description
1,2-Ethanediamine, polymer with 1,2-dichloroethane is a type of polymer that is used in various scientific research applications. It is also known as Poly(1,2-diaminoethane-co-1,2-dichloroethane). This polymer is synthesized by the reaction of 1,2-ethanediamine and 1,2-dichloroethane. The resulting polymer is a white powder that is soluble in water and other polar solvents.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Novel Compounds : 1,2-Ethanediamine is utilized in synthesizing new chemical entities. For example, a stable dication was synthesized using 1,2-ethanediamine and 1-chloro-2-nitrobenzene (Keypour et al., 2009).
Green Materials Development
- Eco-Friendly Hybrid Materials : Research documents the synthesis of polyhydroxyurethanes (PHUs) using 1,2-ethanediamine, emphasizing the development of environmentally sustainable materials (Ghasemlou et al., 2020).
Sensor Technology
- Selective Sensing Applications : A zinc–pamoate coordination polymer, incorporating 1,2-ethanediamine, demonstrates potential as a dual luminescence sensor for detecting specific substances (Ye et al., 2015).
Catalysis
- Catalytic Processes : 1,2-Dichloroethane has been used in catalytic studies to increase ethylene selectivity in certain reactions (Lambert et al., 2005).
Polymer Technology
- Polymers and Film Formation : The compound has shown potential in creating dynamic polymers capable of guest exchange and exhibiting different physical properties (Martí-Rujas et al., 2015).
Environmental Applications
- Carbon Dioxide Capture : Hyper-crosslinked polymers, synthesized using 1,2-dichloroethane, have been researched for their ability to capture and store carbon dioxide (Fu et al., 2017).
- PVC Manufacture from Ethane : A catalytic process using ethane and molecular chlorine, involving 1,2-dichloroethane, has been studied to improve the production efficiency of vinyl chloride for PVC (Zichittella & Pérez–Ramírez, 2021).
Bioremediation
- Microbial Dehalorespiration : Strains of Desulfitobacterium dichloroeliminans have been identified for their ability to metabolically convert 1,2-dichloroethane into non-toxic end products, indicating potential for groundwater decontamination (De Wildeman et al., 2003).
Advanced Material Properties
- Tunable Polymer Films : Research on poly(quinoxaline-2,3-diyl)s, involving 1,2-dichloroethane, highlights their use in creating films with selective reflection of circularly polarized light, showing promise in advanced material applications (Nagata et al., 2014).
Photocatalysis
- Photocatalytic Degradation : PAni-TiO2 nanocomposites, synthesized with 1,2-dichloroethane, have been used for the degradation of chlorinated hydrocarbons in wastewater treatment (Mohsenzadeh et al., 2019).
properties
IUPAC Name |
1,2-dichloroethane;ethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4Cl2.C2H8N2/c2*3-1-2-4/h1-2H2;1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYTWYIVBDHBMEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)N.C(CCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
49553-92-6 |
Source
|
| Record name | 1,2-Ethanediamine, polymer with 1,2-dichloroethane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=49553-92-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID00964254 |
Source
|
| Record name | Ethane-1,2-diamine--1,2-dichloroethane (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00964254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloroethane; ethane-1,2-diamine | |
CAS RN |
49553-92-6 |
Source
|
| Record name | 1,2-Ethanediamine, polymer with 1,2-dichloroethane | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethane-1,2-diamine--1,2-dichloroethane (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00964254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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